2-chloro-N-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)benzamide

• IUPAC Name: 2-chloro-N-[[1-(oxolan-3-yl)piperidin-4-yl]methyl]benzamide
• InChI: InChI=1S/C17H23ClN2O2/c18-16-4-2-1-3-15(16)17(21)19-11-13-5-8-20(9-6-13)14-7-10-22-12-14/h1-4,13-14H,5-12H2,(H,19,21)
• InChI Key: AJWYAAYKWVWPBJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C2=CC=CC=C2Cl)C3CCOC3
• Molecular Formula: C17H23ClN2O2
• Molecular Weight: 322.8 g/mol
• CAS No.: 2034305-29-6

Description

2-chloro-N-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)benzamide is a useful research compound. Its molecular formula is C17H23ClN2O2 and its molecular weight is 322.83. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of novel benzamides, including compounds structurally related to 2-chloro-N-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)benzamide, have been extensively studied. One such study involved the synthesis of metal complexes of new benzamides, which were evaluated for their antibacterial activity against various bacterial strains. The copper complexes exhibited better activities than the free ligands, suggesting their potential as antibacterial agents (Khatiwora et al., 2013).

Bioactivity Studies

Several bioactivity studies have been conducted to explore the therapeutic potential of related compounds. For instance, a series of piperidine derivatives was synthesized and evaluated for anti-acetylcholinesterase (anti-AChE) activity, revealing compounds with significant potency, suggesting potential applications in treating conditions like Alzheimer's disease (Sugimoto et al., 1990).

Pharmacological Profiles

Research into the pharmacological profiles of benzamide derivatives has shown promising results for gastrointestinal motility. A study synthesized a series of 4-amino-5-chloro-2-methoxy-N-(piperidin-4-ylmethyl)benzamide derivatives, identifying compounds with good pharmacological profiles and superior oral bioavailability compared to previous candidates, highlighting their potential in treating gastrointestinal disorders (Sonda et al., 2003).

Analytical Applications

In addition to therapeutic applications, related compounds have been utilized in analytical chemistry. For example, a study developed a nonaqueous capillary electrophoresis method for separating imatinib mesylate and its related substances, demonstrating the method's effectiveness and potential for quality control in pharmaceutical analysis (Ye et al., 2012).